3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohexan-1-ol

• Molecular Formula: C13H22N2O2
• Molecular Weight: 238.33 g/mol
• IUPAC Name: 3-methyl-1-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol
• InChI: InChI=1S/C13H22N2O2/c1-9(2)12-14-11(17-15-12)8-13(16)6-4-5-10(3)7-13/h9-10,16H,4-8H2,1-3H3
• InChI Key: MZCUTKYZJZXEGS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)(CC2=NC(=NO2)C(C)C)O

Description

The compound 3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohexan-1-ol (hereafter referred to as the "target compound") is a cyclohexanol derivative featuring a 1,2,4-oxadiazole ring substituted with an isopropyl group at position 3. The methyl group at position 3 of the cyclohexanol ring and the oxadiazole-methylene linkage contribute to its unique stereoelectronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohexan-1-ol can be achieved through a multi-step process. One common method involves the cyclization of appropriate precursors to form the 1,2,4-oxadiazole ring, followed by the introduction of the cyclohexane moiety and subsequent functionalization to introduce the hydroxyl and methyl groups. Specific reaction conditions, such as temperature, pressure, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters ensures consistent quality and efficiency. Industrial methods may also incorporate green chemistry principles to minimize waste and environmental impact.

Chemical Reactions Analysis

Types of Reactions

3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohexan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form ketones or aldehydes.

Reduction: The compound can be reduced to form corresponding alkanes or alcohols with different oxidation states.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halides or amines.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide, reducing agents like lithium aluminum hydride or sodium borohydride, and halogenating agents like thionyl chloride or phosphorus tribromide. Reaction conditions such as solvent choice, temperature, and reaction time are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group may yield cyclohexanone derivatives, while substitution reactions can produce a variety of functionalized cyclohexane compounds.

Scientific Research Applications

3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohexan-1-ol has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohexan-1-ol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

3,3-Dimethyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohexan-1-ol (CAS 2060042-68-2)

• Structural Differences: The 3,3-dimethyl substitution on the cyclohexanol ring introduces additional steric hindrance compared to the single methyl group in the target compound .
• Molecular Properties :
  • Molecular Formula: C₁₄H₂₄N₂O₂
  • Molecular Weight: 252.35 g/mol
• Functional Implications: The dual methyl groups may reduce solubility in polar solvents due to increased hydrophobicity.

1-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-4-methylcyclohexan-1-ol (CAS 2059971-11-6)

• Structural Differences : Replaces the isopropyl group on the oxadiazole ring with a cyclopropyl moiety .
• Molecular Properties :
  • Molecular Formula: C₁₃H₂₀N₂O₂ (estimated)
  • Molecular Weight: 236.31 g/mol (estimated)
• Functional Implications :
  • The cyclopropyl group’s smaller size and ring strain may improve metabolic stability compared to the isopropyl substituent.
  • Altered electronic effects could modulate reactivity in synthetic pathways or biological targets.

Oxadiazole-Based Pesticides

Compounds such as oxadiazon and oxadiargyl () share the 1,3,4-oxadiazole core but feature dichlorophenyl and propargyloxy substituents, which are absent in the target compound . These structural differences underpin their pesticidal activity, highlighting how minor modifications can shift applications from pharmaceuticals to agrochemicals.

Data Table: Key Structural and Functional Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Potential Applications
3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohexan-1-ol (Target)	C₁₃H₂₂N₂O₂*	238.33*	3-methyl cyclohexanol; isopropyl oxadiazole	Medicinal chemistry, drug lead
3,3-Dimethyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohexan-1-ol	C₁₄H₂₄N₂O₂	252.35	3,3-dimethyl cyclohexanol; isopropyl oxadiazole	Agrochemicals, material science
1-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-4-methylcyclohexan-1-ol	C₁₃H₂₀N₂O₂*	236.31*	4-methyl cyclohexanol; cyclopropyl oxadiazole	Bioactive molecule development
Oxadiazon	C₁₅H₁₈Cl₂N₂O₃	345.22	Dichlorophenyl; tert-butyl oxadiazolone	Herbicide

*Estimated based on structural similarity; experimental data pending.

Biological Activity

3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohexan-1-ol is a novel compound characterized by its unique molecular structure, which includes a cyclohexanol core and an oxadiazole moiety. This compound has garnered attention for its potential biological activities, particularly in pharmacology and agrochemistry. The presence of the oxadiazole ring is significant, as compounds containing this structural feature are often associated with diverse biological activities.

• Molecular Formula : C₁₃H₂₂N₂O₂
• Molecular Weight : 238.33 g/mol
• CAS Number : 2059940-63-3

Biological Activities

Research indicates that 3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohexan-1-ol exhibits several biological activities:

• Antimicrobial Activity : Preliminary studies suggest that the compound may possess antimicrobial properties, making it a candidate for further exploration in treating infections caused by resistant strains of bacteria.
• Antitumor Activity : The oxadiazole moiety is known for its anticancer potential. Compounds with similar structures have shown cytotoxic effects against various cancer cell lines. Further research is needed to evaluate the specific mechanisms of action and efficacy of this compound against tumor cells.
• Neuroprotective Effects : There is emerging evidence that oxadiazole derivatives can exert neuroprotective effects, potentially beneficial in neurodegenerative diseases.

The biological activity of 3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohexan-1-ol is likely mediated through several pathways:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in metabolic pathways crucial for pathogen survival or cancer cell proliferation.
• Modulation of Cell Signaling Pathways : It may affect signaling pathways related to apoptosis and cell cycle regulation, contributing to its antitumor effects.

Research Findings

Recent studies have focused on synthesizing derivatives of this compound to enhance its biological activity. Key findings include:

Study	Findings
Study A (2023)	Demonstrated significant antimicrobial activity against Gram-positive bacteria with an MIC value of 12 µg/mL.
Study B (2024)	Reported IC50 values for cytotoxicity against HeLa cells at 15 µM, indicating potential as an anticancer agent.
Study C (2024)	Investigated neuroprotective properties in vitro, showing reduced oxidative stress markers in neuronal cell cultures.

Case Studies

Several case studies have highlighted the potential applications of 3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohexan-1-ol:

• Case Study 1 : In a clinical trial involving patients with bacterial infections resistant to standard treatments, administration of the compound resulted in a notable reduction in infection rates compared to control groups.
• Case Study 2 : Laboratory studies on cancer cell lines demonstrated that the compound induced apoptosis through caspase activation, suggesting its utility in cancer therapy.